2-Propenamide, 2-methyl-N-propyl-
Cat. No. B8735298
M. Wt: 127.18 g/mol
InChI Key: CCIDRBFZPRURMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06956077B1
Procedure details
0.8 g of 3-aminopropyl methacrylamide hydrochloride was dissolved in a methanol solvent and 1.5 g of butyric anhydride and 0.9 g of triethylamine (TEA) were added thereto. The resultant mixture was stirred under ice-cooling for 4 hours. After the completion of the reaction, the solvent was distilled off with an evaporator and the precipitate was filtered off. The filtrate was recovered and introduced into a silica column. Thus, the eluate fraction containing the target product was taken up and subjected to recrystallization to thereby purify the target butyrylamide, N-3-propyl methacrylamide (yield: 92%).
Name
3-aminopropyl methacrylamide hydrochloride
Quantity
0.8 g
Type
reactant
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
butyrylamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
92%
Identifiers
|
REACTION_CXSMILES
|
Cl.NCCC[CH:6]=[C:7]([CH3:11])[C:8]([NH2:10])=[O:9].[C:12](OC(=O)CCC)(=O)[CH2:13][CH2:14]C.C(N(CC)CC)C.C([NH-])(=O)CCC>CO>[CH3:12][CH2:13][CH2:14][NH:10][C:8](=[O:9])[C:7]([CH3:11])=[CH2:6] |f:0.1|
|
Inputs
Step One
|
Name
|
3-aminopropyl methacrylamide hydrochloride
|
|
Quantity
|
0.8 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.NCCCC=C(C(=O)N)C
|
|
Name
|
|
|
Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)(=O)OC(CCC)=O
|
|
Name
|
|
|
Quantity
|
0.9 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
[Compound]
|
Name
|
resultant mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
butyrylamide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)(=O)[NH-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling for 4 hours
|
|
Duration
|
4 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After the completion of the reaction
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the solvent was distilled off with an evaporator
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitate was filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The filtrate was recovered
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
introduced into a silica column
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Thus, the eluate fraction containing the target product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
subjected to recrystallization
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCNC(C(=C)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 92% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
